Cas no 1704938-09-9 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid)

(3S)-3-{(Benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid is a chiral intermediate with applications in organic synthesis and pharmaceutical research. Its structure features a stereospecific (S)-configuration, a benzyloxycarbonyl (Cbz) protecting group, and a 3,4-dimethoxyphenyl moiety, making it valuable for peptide coupling and asymmetric synthesis. The Cbz group offers selective deprotection under mild conditions, while the dimethoxyphenyl substituent enhances solubility and reactivity in diverse reaction environments. The carboxylic acid functionality allows for further derivatization, enabling its use in constructing complex molecules. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its well-defined stereochemistry and versatile reactivity profile. High purity and stability ensure consistent performance in synthetic workflows.
(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid structure
1704938-09-9 structure
Product Name:(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid
CAS No:1704938-09-9
MF:C19H21NO6
MW:359.37314581871
CID:6387829
PubChem ID:92176750
Update Time:2025-10-31

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid
    • 1704938-09-9
    • (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
    • EN300-1163265
    • Inchi: 1S/C19H21NO6/c1-24-16-9-8-14(10-17(16)25-2)15(11-18(21)22)20-19(23)26-12-13-6-4-3-5-7-13/h3-10,15H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t15-/m0/s1
    • InChI Key: CWNPXEIQIDRRLC-HNNXBMFYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 359.13688739g/mol
  • Monoisotopic Mass: 359.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 94.1Ų

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1163265-0.05g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
0.05g
$732.0 2023-06-08
Enamine
EN300-1163265-0.1g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
0.1g
$767.0 2023-06-08
Enamine
EN300-1163265-0.25g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
0.25g
$801.0 2023-06-08
Enamine
EN300-1163265-0.5g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
0.5g
$836.0 2023-06-08
Enamine
EN300-1163265-1.0g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
1g
$871.0 2023-06-08
Enamine
EN300-1163265-2.5g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
2.5g
$1707.0 2023-06-08
Enamine
EN300-1163265-5.0g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
5g
$2525.0 2023-06-08
Enamine
EN300-1163265-10.0g
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
10g
$3746.0 2023-06-08
Enamine
EN300-1163265-50mg
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
50mg
$587.0 2023-10-03
Enamine
EN300-1163265-100mg
(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dimethoxyphenyl)propanoic acid
1704938-09-9
100mg
$615.0 2023-10-03

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dimethoxyphenyl)propanoic acid

Introduction to (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid (CAS No. 1704938-09-9)

The compound (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid, identified by the CAS registry number 1704938-09-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzyloxy group, a carbonylamino moiety, and a dimethoxyphenyl substituent. The stereochemistry at the central carbon atom (denoted by the (S) configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways. The presence of the benzyloxy group and the dimethoxyphenyl substituent contributes to its unique physicochemical properties, making it an interesting candidate for drug design and optimization. Researchers have also explored its ability to act as a precursor for other bioactive molecules, further underscoring its importance in medicinal chemistry.

The synthesis of (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and stereo-selective reductions. These reactions are carefully designed to ensure high yield and purity of the final product. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and stereochemistry of this compound.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for anti-inflammatory and anti-cancer agents. Its ability to modulate key enzymes involved in inflammatory responses has drawn significant attention from researchers in the pharmaceutical industry. Additionally, the dimethoxyphenyl group has been implicated in enhancing the compound's bioavailability and stability, making it a valuable tool for drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions with various drug targets, providing insights into its mechanism of action. Furthermore, the integration of machine learning algorithms with experimental data has enabled more accurate predictions of this compound's pharmacokinetic profiles.

In conclusion, (3S)-3-{(Benzyloxy)Carbonylamino}-3-(3,4-Dimethoxyphenyl)Propanoic Acid (CAS No. 1704938-09-9) stands as a testament to the ongoing innovation in organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a focal point for future research endeavors. As our understanding of this compound deepens, it is anticipated that it will play an increasingly pivotal role in advancing therapeutic interventions across diverse disease states.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD